Cas no 110224-25-4 (Pentanamide, 5-chloro-N-(4-methylphenyl)-)
110224-25-4 structure
Product Name:Pentanamide, 5-chloro-N-(4-methylphenyl)-
CAS No:110224-25-4
MF:C12H16ClNO
MW:225.714542388916
CID:2885964
Update Time:2023-08-10
Pentanamide, 5-chloro-N-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Pentanamide, 5-chloro-N-(4-methylphenyl)-
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- Inchi: 1S/C12H16ClNO/c1-10-5-7-11(8-6-10)14-12(15)4-2-3-9-13/h5-8H,2-4,9H2,1H3,(H,14,15)
- InChI Key: HZPWRQKBUXPSBM-UHFFFAOYSA-N
- SMILES: ClCCCCC(NC1C=CC(C)=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 188
- XLogP3: 2.7
- Topological Polar Surface Area: 29.1
Pentanamide, 5-chloro-N-(4-methylphenyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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